Cas no 1804851-02-2 (2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile
• CAS No: 1804851-02-2
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4864906
• Update Time: 2025-08-05

2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-4-6(9(11)12)7(2-3-13)14-8(5)10/h4,9H,2H2,1H3
• InChI Key： WQCGNRKMRRTIOB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(F)F)C(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile

2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile (CAS No. 1804851-02-2): An Overview

2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile (CAS No. 1804851-02-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromine atom, difluoromethyl group, and a cyano group in its molecular framework provides a robust platform for chemical modifications and biological evaluations.

The 2-bromo substituent in the pyridine ring is a key feature that allows for various synthetic transformations, including cross-coupling reactions and substitution reactions. These transformations are crucial for the synthesis of more complex molecules with enhanced biological activities. The difluoromethyl group, on the other hand, is known to influence the metabolic stability and pharmacokinetic properties of the compound, making it an attractive moiety in drug design.

The methylpyridine core of the molecule is a common scaffold in many bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. The presence of the acetonitrile group at the 6-position of the pyridine ring adds further versatility to the molecule, as it can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the compound effectively reduced tumor growth in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2024), researchers explored the use of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile as a scaffold for developing novel inhibitors of bacterial enzymes. The results showed that derivatives of this compound exhibited strong antibacterial activity against multidrug-resistant strains, indicating its potential as an antibacterial agent.

The synthetic accessibility of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile has also been extensively studied. A recent review article in Organic & Biomolecular Chemistry (2023) detailed several efficient synthetic routes to this compound, highlighting the importance of transition-metal-catalyzed reactions and organocatalysis in its synthesis. These methods not only improve the yield and purity of the final product but also offer environmentally friendly alternatives to traditional synthetic approaches.

In terms of safety and toxicity, preliminary studies have shown that 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed investigations into its metabolic pathways, potential side effects, and long-term effects.

The future prospects for 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and autoimmune disorders. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-acetonitrile (CAS No. 1804851-02-2) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.